N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C22H18N4O4
• Molecular Weight: 402.4 g/mol
• IUPAC Name: N-[2-(4-methoxyphenyl)-6-methylbenzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C22H18N4O4/c1-13-9-18-19(25-26(24-18)15-4-6-16(28-2)7-5-15)11-17(13)23-22(27)14-3-8-20-21(10-14)30-12-29-20/h3-11H,12H2,1-2H3,(H,23,27)
• InChI Key: JQPJXHBSUXQIMD-UHFFFAOYSA-N
• SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC4=C(C=C3)OCO4)C5=CC=C(C=C5)OC

Description

N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide, also known as BMB, is a synthetic compound with a molecular formula of C24H19N3O5. It is a benzotriazole-based UV absorber that has been widely used in the field of polymer chemistry and material science. In recent years, BMB has gained increasing attention in scientific research due to its potential applications in various fields, including drug delivery, cancer therapy, and photovoltaic materials.

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide is based on its ability to absorb UV radiation. This compound absorbs UV radiation in the range of 290-400 nm, which is harmful to living organisms and can cause DNA damage and skin cancer. By absorbing UV radiation, this compound protects the cells from the harmful effects of UV radiation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been found to have antioxidant properties and can scavenge free radicals, which are harmful to living organisms. Moreover, this compound has been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. This compound has a high molar extinction coefficient, which makes it an efficient UV absorber. However, this compound has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide. One potential direction is the development of this compound-based drug delivery systems for the targeted delivery of drugs to cancer cells. Another direction is the investigation of the photovoltaic properties of this compound for the development of efficient and stable solar cells. Moreover, the potential use of this compound in the treatment of skin diseases and as a cosmetic ingredient can also be explored. Finally, the toxicity and biocompatibility of this compound need to be further investigated to ensure its safe use in various applications.

Synthesis Methods

The synthesis of N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide involves several steps, including the condensation of 4-methoxybenzaldehyde with 2-amino-4,6-dimethylbenzotriazole, followed by the reaction with 3,4-methylenedioxybenzoyl chloride. The final product is obtained through purification and recrystallization processes. The synthetic route of this compound has been well-established, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-1,3-benzodioxole-5-carboxamide has been extensively studied for its potential applications in various fields. In the area of drug delivery, this compound has been used as a UV-absorbing agent in sunscreen formulations and as a stabilizer in the formulation of pharmaceuticals. In cancer therapy, this compound has been found to exhibit anticancer activity by inhibiting the growth of cancer cells and inducing cell apoptosis. Moreover, this compound has been investigated as a promising material for the development of photovoltaic devices due to its excellent UV absorption properties.